Cas no 1804444-03-8 (4-(Difluoromethyl)-2-methylpyridine-3-carboxylic acid)

• Product Name: 4-(Difluoromethyl)-2-methylpyridine-3-carboxylic acid
• CAS No: 1804444-03-8
• MF: C₈H₇F₂NO₂
• MW: 187.143489122391
• CID: 4846515
• Update Time: 2023-08-19

4-(Difluoromethyl)-2-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-methylpyridine-3-carboxylic acid

• Inchi： 1S/C8H7F2NO2/c1-4-6(8(12)13)5(7(9)10)2-3-11-4/h2-3,7H,1H3,(H,12,13)
• InChI Key： IMFROYZQCHPACS-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C)C=1C(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 199
• XLogP3: 1.4
• Topological Polar Surface Area: 50.2